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Compound of Interest

Compound Name: 3-Methyl-5-oxohexanal

Cat. No.: B131067 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of the Physicochemical Properties and Potential Biological Activities of C7H12O2 Keto-

aldehydes.

This guide provides a detailed comparative study of 3-Methyl-5-oxohexanal and its structural

isomers. The information presented herein is intended to support research and development

efforts by offering a side-by-side analysis of their chemical characteristics, supported by

available data. This document includes a summary of physicochemical properties, detailed

experimental protocols for the identification and characterization of these compounds, and an

overview of their potential biological relevance based on the broader class of dicarbonyl

compounds.

Physicochemical Properties: A Comparative
Overview
The structural arrangement of atoms in isomers can lead to variations in their physical and

chemical properties. The following table summarizes key computed physicochemical properties

for 3-Methyl-5-oxohexanal and its identified structural isomers. It is important to note that

while experimental data is preferred, it is not always available; therefore, computed data from

reliable sources such as PubChem are provided.
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Property
3-Methyl-5-
oxohexanal[1]

5-Methyl-3-
oxohexanal[2]

2-Methyl-5-
oxohexanal

3-Methyl-4-
oxohexanal[3]

Molecular

Formula
C₇H₁₂O₂ C₇H₁₂O₂ C₇H₁₂O₂ C₇H₁₂O₂

Molecular Weight 128.17 g/mol 128.17 g/mol 128.17 g/mol 128.17 g/mol

IUPAC Name
3-methyl-5-

oxohexanal

5-methyl-3-

oxohexanal

2-methyl-5-

oxohexanal

3-methyl-4-

oxohexanal

CAS Number 146430-52-6 51673-62-2 Not Available Not Available

Computed

XLogP3-AA
0.1 0.8 0.2 0.4

Computed

Topological Polar

Surface Area

34.1 Å² 34.1 Å² 34.1 Å² 34.1 Å²

Computed

Hydrogen Bond

Donor Count

0 0 0 0

Computed

Hydrogen Bond

Acceptor Count

2 2 2 2

Computed

Rotatable Bond

Count

4 4 4 4

Experimental Protocols
Accurate characterization of 3-Methyl-5-oxohexanal and its isomers is crucial for their

application in research and development. The following are detailed methodologies for key

experiments used to identify and characterize these keto-aldehydes.

Protocol 1: Identification of Carbonyl Groups using 2,4-
Dinitrophenylhydrazine (2,4-DNPH) Test
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This test is a qualitative method to confirm the presence of an aldehyde or ketone functional

group.

Materials:

Sample (3-Methyl-5-oxohexanal or its isomer)

Ethanol

2,4-Dinitrophenylhydrazine solution (in an appropriate solvent like methanol or a solution of

sulfuric acid in methanol)

Test tubes

Pipettes

Procedure:

Dissolve a small amount of the sample in 1-2 mL of ethanol in a clean test tube.

In a separate test tube, prepare the 2,4-DNPH reagent.

Add a few drops of the 2,4-DNPH reagent to the sample solution.

Shake the mixture vigorously.

Observe for the formation of a precipitate.

Expected Results: The formation of a yellow, orange, or reddish-orange precipitate indicates

the presence of a carbonyl group (aldehyde or ketone)[4]. The color of the precipitate can

sometimes give a preliminary indication of the conjugation in the carbonyl compound.

Protocol 2: Differentiation between Aldehydes and
Ketones using Tollens' Test (Silver Mirror Test)
This test is used to differentiate aldehydes from ketones based on their differential reactivity

towards oxidation.
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Materials:

Sample (3-Methyl-5-oxohexanal or its isomer)

Tollens' reagent (freshly prepared by mixing silver nitrate solution with aqueous ammonia)

Clean test tubes

Water bath

Procedure:

Place 1 mL of the sample solution in a clean test tube.

Add 2-3 mL of freshly prepared Tollens' reagent.

Gently warm the test tube in a water bath for a few minutes.

Observe the formation of a silver mirror on the inner wall of the test tube or a black

precipitate of silver.

Expected Results: The formation of a silver mirror or a black precipitate indicates the presence

of an aldehyde group[4]. Ketones do not typically react with Tollens' reagent. Since 3-Methyl-5-
oxohexanal and its isomers contain an aldehyde group, a positive result is expected.

Protocol 3: Differentiation between Aldehydes and
Ketones using Fehling's Test
This is another classic test to distinguish aldehydes from ketones.

Materials:

Sample (3-Methyl-5-oxohexanal or its isomer)

Fehling's solution A (aqueous solution of copper(II) sulfate)

Fehling's solution B (aqueous solution of potassium sodium tartrate and sodium hydroxide)
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Test tubes

Water bath

Procedure:

In a test tube, mix equal volumes (e.g., 1 mL each) of Fehling's solution A and Fehling's

solution B.

Add a few drops of the sample to the mixed Fehling's solution.

Heat the mixture in a water bath for a few minutes.

Observe for the formation of a precipitate.

Expected Results: The formation of a red or brick-red precipitate of copper(I) oxide indicates

the presence of an aldehyde group[5]. Ketones generally do not give a positive test. As with

Tollens' test, a positive result is expected for 3-Methyl-5-oxohexanal and its isomers.

Potential Biological Activity and Signaling Pathways
While specific studies on the biological activities of 3-Methyl-5-oxohexanal and its direct

structural isomers are limited, their chemical nature as dicarbonyl compounds suggests

potential involvement in various biological processes, primarily related to cellular stress and

glycation.

Dicarbonyl compounds, such as methylglyoxal and glyoxal, are known to be reactive

metabolites formed during glycolysis and lipid peroxidation[6]. Their high reactivity allows them

to interact with nucleophilic groups in proteins, lipids, and DNA, leading to the formation of

Advanced Glycation End-products (AGEs)[6][7]. This process, known as glycation, is a non-

enzymatic post-translational modification that can alter the structure and function of

biomolecules[7]. An accumulation of AGEs has been implicated in the pathophysiology of

various age-related diseases and diabetic complications[8].

The presence of both an aldehyde and a ketone group in 3-Methyl-5-oxohexanal and its

isomers makes them potential glycating agents. The aldehyde group is generally more reactive
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towards nucleophilic attack than the ketone group. This differential reactivity could lead to

specific patterns of protein modification and subsequent cellular responses.

Below is a conceptual workflow illustrating the potential biological impact of a generic keto-

aldehyde like 3-Methyl-5-oxohexanal.

Conceptual Workflow of Keto-Aldehyde Biological Interaction
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Caption: Conceptual workflow of keto-aldehyde biological interaction.
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This diagram illustrates a potential pathway where a keto-aldehyde like 3-Methyl-5-
oxohexanal can lead to cellular responses through the formation of Advanced Glycation End-

products (AGEs) and the induction of cellular stress.

Synthesis and Reactivity
3-Methyl-5-oxohexanal can be synthesized through various methods, including the ozonolysis

of suitable alkenes and aldol condensation reactions[9]. The presence of two distinct carbonyl

functionalities, an aldehyde and a ketone, imparts unique reactivity to the molecule. Aldehydes

are generally more susceptible to nucleophilic attack than ketones due to lesser steric

hindrance and the electron-donating nature of the alkyl groups attached to the ketone's

carbonyl carbon. This differential reactivity can be exploited for selective chemical

modifications. For instance, reduction with a mild reducing agent might selectively target the

aldehyde group.

The following diagram illustrates a simplified logical relationship in the synthesis and

subsequent reactions of 3-Methyl-5-oxohexanal.

Synthesis and Reactivity of 3-Methyl-5-oxohexanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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